4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(4-hydroxy-3-methoxyphenyl)methanethione
• InChI: InChI=1S/C18H19ClN2O2S/c1-23-17-11-13(5-6-16(17)22)18(24)21-9-7-20(8-10-21)15-4-2-3-14(19)12-15/h2-6,11-12,22H,7-10H2,1H3
• InChI Key: JWWHLDSWTPNVCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl)O
• Molecular Formula: C18H19ClN2O2S
• Molecular Weight: 362.9 g/mol

Description

4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol, also known as TAK-063, is a novel and potent antipsychotic drug candidate that has been developed by Takeda Pharmaceutical Company Limited. This compound has shown promising results in preclinical studies and has the potential to become a new treatment option for schizophrenia and other psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol is not fully understood, but it is believed to act as a selective antagonist of the dopamine D3 receptor. This receptor is primarily expressed in the mesolimbic pathway, which is a key pathway involved in the development of psychosis. By blocking the D3 receptor, 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol may reduce the hyperactivity of this pathway and alleviate the symptoms of schizophrenia.
Biochemical and Physiological Effects:
4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has been shown to have a number of biochemical and physiological effects in preclinical studies. For example, 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has been shown to increase the levels of dopamine and serotonin in the prefrontal cortex, which is a brain region that is important for cognitive function and emotion regulation. 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol is its potency and selectivity for the dopamine D3 receptor. This makes it a useful tool for studying the role of this receptor in the development of psychosis and other psychiatric disorders. However, one limitation of 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol is its relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for research on 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol. One area of interest is the potential use of 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol in combination with other antipsychotic drugs. Another area of interest is the development of more potent and selective D3 receptor antagonists. Finally, further research is needed to fully understand the mechanism of action of 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol and its potential therapeutic applications.

Scientific Research Applications

4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has been extensively studied in preclinical models of schizophrenia and other psychiatric disorders. In these studies, 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has been shown to have potent antipsychotic effects, as well as anxiolytic and antidepressant properties. 4-{[4-(3-chlorophenyl)-1-piperazinyl]carbonothioyl}-2-methoxyphenol has also been shown to improve cognitive function and memory in animal models.